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Compound of Interest

4-(Chloromethyl)-2H-1-
Compound Name:
benzopyran-2-one

Cat. No.: B12120241

Get Quote

Executive Summary

Compound: 4-(Chloromethyl)-2H-1-benzopyran-2-one CAS: 17693-19-1 Molecular Formula:
C10H7ClO2 Molecular Weight: 194.61 g/mol

4-(Chloromethyl)coumarin is a critical electrophilic synthon used in the synthesis of
anticoagulant, antimicrobial, and anticancer agents. Its reactivity lies in the allylic/benzylic
chloride at the C-4 position, which serves as a pivot point for nucleophilic substitution. Accurate
interpretation of its NMR spectrum is essential to distinguish it from unreacted starting materials
(phenols/ketoesters) and hydrolyzed byproducts (4-hydroxymethyl derivatives).

Synthesis & Experimental Protocol

To ensure the spectral data context is clear, the standard synthesis method (Pechmann
Condensation) is outlined below. This protocol generates the specific impurity profile relevant to
spectral analysis.

Protocol: Acid-Catalyzed Pechmann Condensation[1]
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o Reactants: Equimolar mixture of Phenol (94.11 g/mol ) and Ethyl 4-chloroacetoacetate
(164.6 g/mol ).

o Catalyst: Concentrated Sulfuric Acid (H2SOa) or solid acid catalysts (e.g., Amberlyst-15,
Sulfamic acid).

e Procedure:

o

Cool the phenol/ester mixture to 0-5 °C.

[¢]

Add acid catalyst dropwise to control exotherm.

[¢]

Stir at room temperature for 2—4 hours (or reflux if using solid acids).

Pour reaction mixture into crushed ice/water.

o

o

Filter the resulting precipitate.
 Purification: Recrystallization from Ethanol/Water (EtOH:H20).

o NMR Sample Prep: Dissolve ~10 mg of dried solid in 0.6 mL DMSO-ds (preferred for
solubility) or CDCls.

Synthesis Workflow Diagram

Phenol + Acid Catalyst Pechmann g Ice Water Precipitation 4-(Chloromethyl)
Ethyl 4-chloroacetoacetate (H2S04 or Solid Acid) Condensation Quench coumarin

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the Pechmann condensation synthesis of the target
compound.

1H NMR Spectral Analysis

The proton NMR spectrum of 4-(chloromethyl)coumarin is distinct due to the deshielding effect
of the chlorine atom on the methyl group and the anisotropic effects of the coumarin ring
system.

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b12120241/docs?utm_src=pdf-body-img#technical-guide-spectral-characterization-of-4-chloromethyl-2h-1-benzopyran-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12120241?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Solvent: DMSO-ds (Recommended due to solubility); values in CDCIs are typically 0.1-0.2 ppm
lower. Frequency: 400 MHz / 500 MHz

Quantitative Data Table: *H NMR
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. Lo Assighment
Position o (ppm) Multiplicity Integral J (Hz) Lodi
ogic

Deshielded:
Peri-proximity
to the C-4
substituent
(chloromethyl
) and

H-5 7.70-7.85 Doublet (d) 1H J=8.0 carbonyl
anisotropy
causes this
aromatic
proton to
appear most

downfield.

Resonance:
Para to the
ether oxygen;
typically

H-7 7.60 —7.68 Triplet (td) 1H J=7.8,15 overlaps with
H-5 or H-8
depending on

concentration

Shielded:
Ortho to the
ring oxygen
(electron-

H-8 7.40 -7.50 Doublet (d) 1H J=8.0 donating),
appearing
upfield
relative to H-
5.

H-6 7.30-7.40 Triplet (t) 1H J=75 Meta:
Standard
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aromatic
meta-proton
chemical
shift.

Diagnostic
Olefin: The
C-3 vinylic
proton. Itis
deshielded
compared to
H-3 6.40 — 6.60 Singlet (s) 1H - 4-
methylcouma
rin (~6.2
ppm) due to
the inductive
effect of the

Cl group.

Diagnostic
Aliphatic:
Sharp singlet.
Significantly
downfield
from a methyl
CH2-Cl 4.90 - 5.00 Singlet (s) 2H - group (~2.4
ppm) due to
the
electronegati
ve Chlorine
and allylic

positioning.

Key Mechanistic Insights

o The "Peri-Effect” (H-5): The proton at position 5 is spatially close to the chloromethyl group
at position 4. This steric and electronic interaction (Van der Waals deshielding) consistently
pushes H-5 to the highest frequency in the aromatic region.
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» H-3 Singlet: This signal is crucial for confirming the cyclization. If the ring has not closed
(open coumaric acid derivative), this sharp singlet will be absent or shifted significantly.

e Impurity Flags:
o Ethyl 4-chloroacetoacetate: Look for a triplet/quartet (ethyl group) at 1.2/4.2 ppm.
o Ethanol (Recrystallization solvent): Triplet at 1.06 ppm, Quartet at 3.44 ppm (in DMSO).

13C NMR Spectral Analysis

The Carbon-13 spectrum provides confirmation of the skeleton, particularly distinguishing the
carbonyl and the chloromethyl carbon.

Solvent: DMSO-ds Reference: DMSO septet at 39.5 ppm.

Quantitative Data Table: *C NMR
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Position

S (ppm)

Carbon Type

Assignment Logic

C-2

160.0 - 161.5

C=0 (Quaternary)

Lactone carbonyl.
Most deshielded

signal.

C-8a

153.0 - 154.5

Cg-O (Quaternary)

Aromatic carbon
attached to the ring

oxygen.

C-4

150.0 - 152.0

Cq (Quaternary)

Beta-carbon of the
enone system,
substituted with
CH2CI.

C-7

132.0 - 133.0

CH (Aromatic)

Para to the ring

oxygen.

C-5

125.0 -127.0

CH (Aromatic)

Peri-position carbon.

C-6

124.0-125.0

CH (Aromatic)

Meta to ring oxygen.

C-4a

116.0 - 118.0

Cq (Quaternary)

Ring junction carbon.

C-8

115.0-117.0

CH (Aromatic)

Ortho to ring oxygen
(shielded).

C-3

113.0 -116.0

CH (Olefinic)

Alpha-carbon of the
enone. High field for
an alkene due to

conjugation.

CH2-ClI

41.0-43.0

CH:z (Aliphatic)

Diagnostic: Distinctive
aliphatic signal.
Confirms the
presence of the

chloromethyl group.

Structural Validation Logic
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To guarantee scientific integrity in your analysis, follow this logical workflow to confirm the
structure and rule out common synthesis failures.

Spectral Logic Flowchart
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Figure 2: Logical decision tree for validating the NMR spectrum of 4-(chloromethyl)coumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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